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Compound of Interest

Compound Name: 8-0O-Methyl-urolithin C

Cat. No.: B15352819

Essential Safety and Handling Guide for 8-O-
Methyl-urolithin C

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 8-
O-Methyl-urolithin C (CAS 713519-19-8). Given the absence of a publicly available Safety
Data Sheet (SDS) for this specific compound, the following recommendations are based on the
safety data for structurally related urolithin compounds, such as Urolithin A and Urolithin B, and
general best practices for handling chemical compounds in a laboratory setting. It is imperative
to handle this compound with caution, assuming it may possess hazards similar to its
analogues, which include potential skin and eye irritation.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for 8-O-Methyl-urolithin C is not available, related urolithins are
classified as irritants. Therefore, a precautionary approach is essential.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale
) o Protects against skin contact
Hand Protection Nitrile or neoprene gloves S
and potential irritation.
Safety glasses with side Prevents eye contact and

Eye Protection ) ) o
shields or goggles serious eye irritation.

Minimizes skin exposure to

Skin and Body Protection Laboratory coat )
spills.
Use in a well-ventilated area. If
) ) Not generally required for dust is generated, a NIOSH-
Respiratory Protection - ] )
small quantities approved respirator is
recommended.

Il. Safe Handling and Operational Plan

A systematic approach to handling 8-O-Methyl-urolithin C is critical to ensure laboratory

safety.

Experimental Workflow:
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Caption: A step-by-step workflow for the safe handling of 8-O-Methyl-urolithin C.
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Step-by-Step Handling Protocol:
e Preparation:

o Designate a specific area for handling, preferably within a chemical fume hood to ensure
adequate ventilation.

o Assemble all necessary materials, including the compound, solvents, and clean

glassware.
o Put on the appropriate PPE as outlined in the table above.
e Handling:
o When weighing the solid compound, do so carefully to avoid generating dust.
o If dissolving the compound, add the solvent to the solid slowly to prevent splashing.
o Conduct all experimental procedures within the designated, well-ventilated area.
o Cleanup:

o Thoroughly decontaminate all glassware and surfaces that have come into contact with
the compound using an appropriate solvent.

o Segregate waste into solid and liquid streams as per your institution's disposal
procedures.

lll. Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Disposal Guidelines:
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Waste Type Disposal Procedure

Collect in a labeled, sealed container. Dispose
Solid Waste of as chemical waste in accordance with local,

state, and federal regulations.

Collect in a labeled, sealed container. Do not
Liquid Waste pour down the drain. Dispose of as hazardous

chemical waste.

Contaminated PPE Dispose of as solid chemical waste.

Important Note: Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

IV. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary.
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Incident First Aid / Spill Response

Immediately wash the affected area with soap
Skin Contact and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) )

the upper and lower eyelids. Seek medical

attention.

Move to fresh air. If breathing is difficult, provide

Inhalation ) ]
oxygen. Seek medical attention.
) Do not induce vomiting. Wash out mouth with
Ingestion . . . .
water and seek immediate medical attention.
Absorb with an inert material (e.g., vermiculite,
) sand) and place in a sealed container for
Small Spill ) ) )
disposal. Clean the spill area with an
appropriate solvent.
) Evacuate the area and contact your institution's
Large Spill

EHS department.

By adhering to these safety and handling guidelines, researchers can minimize risks and
ensure a safe laboratory environment when working with 8-O-Methyl-urolithin C.

 To cite this document: BenchChem. [Personal protective equipment for handling 8-O-Methyl-
urolithin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15352819#personal-protective-equipment-for-
handling-8-0-methyl-urolithin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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